Cas no 2172607-25-7 (tert-butyl 2-[(Z)-N''-hydroxycarbamimidoyl]azetidine-1-carboxylate)

• Product Name: tert-butyl 2-[(Z)-N''-hydroxycarbamimidoyl]azetidine-1-carboxylate
• CAS No: 2172607-25-7
• MF: C₉H₁₇N₃O₃
• MW: 215.249582052231
• CID: 5174413
• Update Time: 2025-11-01

tert-butyl 2-[(Z)-N''-hydroxycarbamimidoyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[(Z)-N''-hydroxycarbamimidoyl]azetidine-1-carboxylate

• Inchi： 1S/C9H17N3O3/c1-9(2,3)15-8(13)12-5-4-7(12)6-10-11-14/h6-7,11,14H,4-5H2,1-3H3
• InChI Key： NXOXPIXPRNQXEB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC1C=NNO

Additional information on tert-butyl 2-[(Z)-N''-hydroxycarbamimidoyl]azetidine-1-carboxylate

Professional Introduction to Tert-butyl 2-[(Z)-N''-hydroxycarbamimidoyl]azetidine-1-carboxylate (CAS No. 2172607-25-7)

Tert-butyl 2-[(Z)-N''-hydroxycarbamimidoyl]azetidine-1-carboxylate, with the CAS number 2172607-25-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a (Z)-N''-hydroxycarbamimidoyl moiety, contribute to its distinctive chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The tert-butyl group, a well-known protecting group in organic synthesis, provides steric hindrance and stability to the molecule, which is crucial in multi-step synthetic pathways. This feature enhances the compound's utility as a building block in the construction of more complex molecular architectures. Additionally, the (Z)-N''-hydroxycarbamimidoyl moiety introduces a polar functional group that can participate in hydrogen bonding and other non-covalent interactions, which are essential for modulating biological activity.

In recent years, there has been growing interest in azetidine derivatives due to their potential as pharmacological agents. Azetidine scaffolds exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of additional functional groups, such as the hydroxycarbamimidoyl moiety in Tert-butyl 2-[(Z)-N''-hydroxycarbamimidoyl]azetidine-1-carboxylate, further expands its pharmacological profile. This compound has been investigated for its potential role in modulating enzyme activity and interacting with biological targets.

The synthesis of Tert-butyl 2-[(Z)-N''-hydroxycarbamimidoyl]azetidine-1-carboxylate involves a series of carefully orchestrated chemical reactions that highlight the importance of precision and control in organic synthesis. The reaction sequence typically begins with the formation of an azetidine ring, followed by functionalization with the hydroxycarbamimidoyl group. The use of protective groups, such as the tert-butyl ester, ensures that reactive sites are selectively modified without unintended side reactions.

One of the most compelling aspects of this compound is its potential application in drug discovery. The combination of structural features makes it an attractive candidate for further investigation as a lead compound or intermediate in the development of new therapeutic agents. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes relevant to inflammatory and degenerative diseases.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of Tert-butyl 2-[(Z)-N''-hydroxycarbamimidoyl]azetidine-1-carboxylate at both the molecular and cellular levels. These tools have enabled researchers to predict binding affinities, optimize synthetic routes, and design derivatives with enhanced properties. The integration of experimental data with computational methods provides a comprehensive framework for evaluating the potential of this compound in pharmaceutical applications.

In conclusion, Tert-butyl 2-[(Z)-N''-hydroxycarbamimidoyl]azetidine-1-carboxylate (CAS No. 2172607-25-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset for researchers working on innovative drug development. As our understanding of its chemical properties and pharmacological effects continues to grow, this compound is poised to play a crucial role in future therapeutic strategies.